Cas no 100275-94-3 (6-Isocyanato-2,3-dihydro-1,4-benzodioxine)

• Product Name: 6-Isocyanato-2,3-dihydro-1,4-benzodioxine
• CAS No: 100275-94-3
• MF: C₉H₇NO₃
• MW: 177.156782388687
• MDL: MFCD02677705
• CID: 134305
• PubChem ID: 2776172
• Update Time: 2025-05-20

6-Isocyanato-2,3-dihydro-1,4-benzodioxine Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin,2,3-dihydro-6-isocyanato-
• 2,3-Dihydro-1,4-benzodioxin-6-yl isocyanate
• 6-isocyanato-2,3-dihydro-1,4-benzodioxine
• 1,4-Benzodioxin,2,3-dihydro-6-isocyanato
• 2,3-DIAMINO-5-BROMO-6-METHYLPYRIDINE
• 2,3-Dihydro-6-Isocyanato-1,4-Benzodioxin
• 2,3-Dihydrobenzo[1,4]dioxin-6-ylisocyanate
• 3,4-ethylenedioxyphenylisocyanate
• 6-isocyanato-1,4-benzodioxan
• 6-Isocyanato-2,3-dihydro-benzo[1,4]dioxine
• 6-isocyanato-2,3-dihydrobenzo[b][1,4]dioxine
• SY081320
• EN300-146736
• VS-14351
• 2,3-Dihydro-1,4-benzodioxin-6-ylisocyanate
• 100275-94-3
• W-204357
• 1,4-Benzodioxin, 2,3-dihydro-6-isocyanato-
• FT-0609628
• DTXSID20379866
• SCHEMBL592019
• 6-Isocyanato-1,4-benzodioxane, 97%
• OGVYMEFCSKVNQH-UHFFFAOYSA-N
• 6-Isocyanato-1,4-benzodioxane
• MFCD02677705
• AKOS000265756
• 2,3-dihydrobenzo[1,4]dioxin-6-yl isocyanate
• 2,3-Dihydro-1,4-benzodioxin-6-yl-isocyanate
• ALBB-003046
• G29932
• BBL037664
• STK502566
• 6-Isocyanato-2,3-dihydro-1,4-benzodioxine

• MDL： MFCD02677705
• Inchi： 1S/C9H7NO3/c11-6-10-7-1-2-8-9(5-7)13-4-3-12-8/h1-2,5H,3-4H2
• InChI Key： OGVYMEFCSKVNQH-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2OCC1)N=C=O

Computed Properties

• Exact Mass: 177.04300
• Monoisotopic Mass: 177.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Color/Form: liquid
• Density: 1.289 g/mL at 25 °C(lit.)
• Boiling Point: 249-250 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.5730(lit.)
• PSA: 47.89000
• LogP: 1.42510
• Solubility: Not determined

6-Isocyanato-2,3-dihydro-1,4-benzodioxine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H319-H334-H335
• Warning Statement： P261-P305+P351+P338-P342+P311
• Hazardous Material transportation number：2206
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26-36
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 6-Isocyanato-2,3-dihydro-1,4-benzodioxine

Research Update on 6-Isocyanato-2,3-dihydro-1,4-benzodioxine (CAS: 100275-94-3): Recent Advances and Applications

6-Isocyanato-2,3-dihydro-1,4-benzodioxine (CAS: 100275-94-3) is a chemically significant compound that has garnered attention in recent years due to its versatile applications in medicinal chemistry and drug development. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The information presented here is based on peer-reviewed studies and industry reports published within the last five years.

Recent studies have highlighted the role of 6-Isocyanato-2,3-dihydro-1,4-benzodioxine as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the benzodioxine core and isocyanate functional group, make it a valuable building block for the development of pharmaceuticals targeting neurological and inflammatory disorders. Researchers have explored its reactivity in various chemical transformations, leading to the discovery of new derivatives with enhanced pharmacological properties.

One of the most notable advancements involves the use of 6-Isocyanato-2,3-dihydro-1,4-benzodioxine in the design of small-molecule inhibitors for protein kinases. A 2023 study demonstrated its efficacy in modulating kinase activity, which has implications for cancer therapy. The compound's ability to form stable covalent bonds with target proteins has been leveraged to improve drug selectivity and reduce off-target effects. These findings underscore its potential as a scaffold for next-generation kinase inhibitors.

In addition to its therapeutic applications, 6-Isocyanato-2,3-dihydro-1,4-benzodioxine has been investigated for its role in material science. Its incorporation into polymer matrices has been shown to enhance material properties such as thermal stability and mechanical strength. This dual utility in both biomedical and industrial contexts highlights the compound's broad applicability and reinforces the need for continued research into its properties and derivatives.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of 6-Isocyanato-2,3-dihydro-1,4-benzodioxine. Recent efforts have focused on green chemistry approaches to minimize environmental impact and improve yield. For instance, catalytic methods using transition metals have been explored to streamline production processes. These innovations are critical for ensuring the compound's viability in large-scale pharmaceutical manufacturing.

In conclusion, 6-Isocyanato-2,3-dihydro-1,4-benzodioxine (CAS: 100275-94-3) represents a compelling area of research with significant potential for advancing drug discovery and material science. Ongoing studies are expected to uncover further applications and refine existing methodologies, solidifying its position as a valuable tool in the chemical and biomedical fields. Researchers are encouraged to explore collaborative opportunities to accelerate progress in this domain.